1-Indanol 1-Indanol Chiral-sensitive aggregation of 1-indanol has been studied by FTIR spectroscopy. Transfer dehydrogenation of 1-indanol has been investigated over heterogeneous palladium catalyst using cyclohexene as hydrogen acceptor.
Indan-1-ol, also known as 1-indanol, belongs to the class of organic compounds known as indanes. Indanes are compounds containing an indane moiety, which consists of a cyclopentane fused to a benzene ring. Indan-1-ol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Indan-1-ol can be biosynthesized from indane.
Indan-1-ol is an alcohol. It has a role as a xenobiotic. It derives from a hydride of an indane.
Brand Name: Vulcanchem
CAS No.: 6351-10-6
VCID: VC21186862
InChI: InChI=1S/C9H10O/c10-9-6-5-7-3-1-2-4-8(7)9/h1-4,9-10H,5-6H2
SMILES: C1CC2=CC=CC=C2C1O
Molecular Formula: C9H10O
Molecular Weight: 134.17 g/mol

1-Indanol

CAS No.: 6351-10-6

Cat. No.: VC21186862

Molecular Formula: C9H10O

Molecular Weight: 134.17 g/mol

* For research use only. Not for human or veterinary use.

1-Indanol - 6351-10-6

Specification

Description Chiral-sensitive aggregation of 1-indanol has been studied by FTIR spectroscopy. Transfer dehydrogenation of 1-indanol has been investigated over heterogeneous palladium catalyst using cyclohexene as hydrogen acceptor.
Indan-1-ol, also known as 1-indanol, belongs to the class of organic compounds known as indanes. Indanes are compounds containing an indane moiety, which consists of a cyclopentane fused to a benzene ring. Indan-1-ol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Indan-1-ol can be biosynthesized from indane.
Indan-1-ol is an alcohol. It has a role as a xenobiotic. It derives from a hydride of an indane.
CAS No. 6351-10-6
Molecular Formula C9H10O
Molecular Weight 134.17 g/mol
IUPAC Name 2,3-dihydro-1H-inden-1-ol
Standard InChI InChI=1S/C9H10O/c10-9-6-5-7-3-1-2-4-8(7)9/h1-4,9-10H,5-6H2
Standard InChI Key YIAPLDFPUUJILH-UHFFFAOYSA-N
SMILES C1CC2=CC=CC=C2C1O
Canonical SMILES C1CC2=CC=CC=C2C1O

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